Cas no 113778-69-1 (N-methoxy-N,2-dimethylpropanamide)

• Product Name: N-methoxy-N,2-dimethylpropanamide
• CAS No: 113778-69-1
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD11847606
• CID: 858472
• PubChem ID: 10866371
• Update Time: 2025-04-19

N-methoxy-N,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-Methoxy-N-methylisobutyramide
• N-Methoxy-N,2-dimethylpropanamide
• N-methoxy-2-methyl-N-methylpropanamide
• N-Methoxy-N-methylis
• Propanamide, N-methoxy-N,2-dimethyl-
• ACMC-2099k5
• AG-D-33769
• ANW-16659
• CTK0G1135
• iPrCON(OMe)Me
• N-methoxy-N,2-dimethylpropionamide
• N-methoxy-N-methyl-2-methyl-propanamide
• N-methoxy-N-methyl-isobutyramide
• N-methoxy-N-methylisobutyroamide
• N-methoxy-N-methylisopropanamide
• N-METHOXY-N,2-DIMETHYLPROPANAMIDE(WX619185)
• AS-10146
• MFCD11847606
• N,2-dimethyl-N-(methyloxy)propanamide
• HAWUPFPGLDIOFA-UHFFFAOYSA-N
• AKOS008953037
• SY046055
• 113778-69-1
• DB-352595
• CS-D0582
• N-Methoxy-N-methylisobutanamide
• P15527
• SCHEMBL179570
• DTXSID60446309
• N-methoxy-N,2-dimethylpropanamide

• MDL： MFCD11847606
• Inchi： 1S/C6H13NO2/c1-5(2)6(8)7(3)9-4/h5H,1-4H3
• InChI Key： HAWUPFPGLDIOFA-UHFFFAOYSA-N
• SMILES： O(C)N(C)C(C(C)C)=O

Computed Properties

• Exact Mass: 131.09469
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Boiling Point: 137.7±23.0℃ at 760 mmHg
• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives